Cas no 1374651-55-4 (6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone)

• Product Name: 6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone
• CAS No: 1374651-55-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1244863
• PubChem ID: 115063640
• Update Time: 2025-04-20

6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone
• 1374651-55-4
• 6-(aminomethyl)-2-methylisoquinolin-1(2H)-one

• Inchi： 1S/C11H12N2O/c1-13-5-4-9-6-8(7-12)2-3-10(9)11(13)14/h2-6H,7,12H2,1H3
• InChI Key： ZHGQBPNWLDFMGJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(CN)=CC=2C=CN1C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų